Cas no 155323-17-4 (Spiro[bicyclo[2.2.1]heptane-2,4'-oxazolidin]-2'-one,3,3-dimethyl-, [1R-(1a,2a,4a)]- (9CI))

• Product Name: Spiro[bicyclo[2.2.1]heptane-2,4'-oxazolidin]-2'-one,3,3-dimethyl-, [1R-(1a,2a,4a)]- (9CI)
• CAS No: 155323-17-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 106953
• PubChem ID: 1268134
• Update Time: 2025-04-18

Spiro[bicyclo[2.2.1]heptane-2,4'-oxazolidin]-2'-one,3,3-dimethyl-, [1R-(1a,2a,4a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,4'-oxazolidin]-2'-one,3,3-dimethyl-, [1R-(1a,2a,4a)]- (9CI)
• (2S)-3,3-dimethyl-2'H-spiro[bicyclo[2.2.1]heptane-2,4'-[1,3]oxazolidin]-2'-one
• (5S)-6,6-Dimethyl-7,10-methylen-3-oxa-1-azaspiro[4.5]decan-2-one
• (+)-CHIRACAMPHOX
• (5S)-6,6-DIMETHYL-7,10-METHYLEN-3-OXA-1- AZASPIRO-DECAN-2-ONE
• 155323-17-4
• (1'S,4S,4'R)-2',2'-dimethylspiro[1,3-oxazolidine-4,3'-bicyclo[2.2.1]heptane]-2-one

• Inchi： 1S/C11H17NO2/c1-10(2)7-3-4-8(5-7)11(10)6-14-9(13)12-11/h7-8H,3-6H2,1-2H3,(H,12,13)/t7-,8+,11-/m0/s1
• InChI Key： IIRXFQFVVUAFGC-RNSXUZJQSA-N
• SMILES： O1C(N[C@@]2(C1)[C@@H]1CC[C@@H](C1)C2(C)C)=O

Computed Properties

• Exact Mass: 195.126
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.16
• Melting Point: 227-231 °C
• Boiling Point: 375.2°Cat760mmHg
• Flash Point: 180.7°C
• Refractive Index: 1.538

Spiro[bicyclo[2.2.1]heptane-2,4'-oxazolidin]-2'-one,3,3-dimethyl-, [1R-(1a,2a,4a)]- (9CI) Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-23
• Safety Term：S24/25